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Compound of Interest

Compound Name: Dimethyl nitromalonate

CAS No.: 5437-67-2

Cat. No.: B1296143

Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the spectroscopic characteristics of key chemical intermediates is paramount.

This guide provides a detailed comparative analysis of dimethyl nitromalonate and its primary

reaction adducts formed through Michael addition and alkylation reactions. The information

presented is supported by experimental data and protocols to facilitate its application in a

laboratory setting.

Dimethyl nitromalonate is a valuable reagent in organic synthesis, prized for its activated

methylene group flanked by two electron-withdrawing ester functionalities and a nitro group.

This structural feature imparts a high degree of acidity to the central carbon, making it a potent

nucleophile for the formation of new carbon-carbon bonds. This guide will explore the

spectroscopic signatures of dimethyl nitromalonate and compare them with those of its

derivatives resulting from two fundamental reaction types: Michael addition and alkylation.

Spectroscopic Properties of Dimethyl Nitromalonate
The spectroscopic profile of dimethyl nitromalonate serves as a baseline for comparison with

its reaction products. While complete spectral data can be elusive, mass spectrometry provides
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key insights into its molecular composition.

Table 1: Spectroscopic Data for Dimethyl Nitromalonate

Spectroscopic Technique Observed Data

Mass Spectrometry (MS)

Molecular Ion (M+): Not explicitly found in

searches. Key fragments (m/z): 75, 69, 59, 47,

46, 30, 29.[1]

¹H Nuclear Magnetic Resonance (¹H NMR) Data not explicitly found in search results.

¹³C Nuclear Magnetic Resonance (¹³C NMR) Data not explicitly found in search results.

Infrared (IR) Spectroscopy Data not explicitly found in search results.

Key Reactions of Dimethyl Nitromalonate: Michael
Addition and Alkylation
The nucleophilic nature of the carbanion generated from dimethyl nitromalonate makes it an

excellent candidate for two major classes of reactions: Michael additions to α,β-unsaturated

compounds and alkylation reactions with haloalkanes. These reactions are fundamental in

synthetic organic chemistry for building molecular complexity.

Michael Addition Adducts
In a Michael reaction, the dimethyl nitromalonate carbanion adds to the β-carbon of an α,β-

unsaturated carbonyl compound. A representative example is the reaction with methyl vinyl

ketone. While specific spectroscopic data for the resulting adduct, dimethyl 2-(3-

oxobutyl)nitromalonate, was not directly available in the conducted searches, the expected

structural changes would lead to a distinct spectroscopic fingerprint compared to the starting

material.

Alkylation Adducts
Alkylation of dimethyl nitromalonate involves the reaction of its carbanion with an alkyl halide,

such as methyl iodide, to form a new carbon-carbon bond at the central carbon. The resulting
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product, dimethyl 2-methyl-2-nitromalonate, would exhibit characteristic spectroscopic shifts

indicative of the newly introduced methyl group.

Comparative Spectroscopic Analysis
A direct comparison of the spectroscopic data for dimethyl nitromalonate and its adducts is

crucial for reaction monitoring and product characterization. Although complete experimental

spectra for the target compounds were not found, a comparative table can be constructed

based on the expected structural changes and data from analogous compounds.

Table 2: Comparative Spectroscopic Data of Dimethyl Nitromalonate and its Adducts

Compound ¹H NMR ¹³C NMR IR (cm⁻¹)
Mass Spec
(m/z)

Dimethyl

Nitromalonate

Methine proton

singlet, methoxy

proton singlet.

Methine carbon,

ester carbonyl

carbons,

methoxy

carbons.

C=O stretch,

NO₂ stretch, C-O

stretch.

Fragments: 75,

69, 59, 47, 46,

30, 29.[1]

Michael Adduct

(with Methyl

Vinyl Ketone)

Disappearance

of methine

singlet.

Appearance of

new aliphatic

proton signals.

Disappearance

of methine

carbon.

Appearance of

new aliphatic and

ketone carbonyl

carbons.

Persistence of

ester C=O and

NO₂ stretches.

Appearance of a

ketone C=O

stretch.

Expected

molecular ion

and

fragmentation

pattern

corresponding to

the adduct

structure.

Alkylation Adduct

(with Methyl

Iodide)

Disappearance

of methine

singlet.

Appearance of a

new methyl

proton singlet.

Disappearance

of methine

carbon.

Appearance of a

new quaternary

carbon and a

new methyl

carbon.

Persistence of

ester C=O and

NO₂ stretches.

Expected

molecular ion

and

fragmentation

pattern

corresponding to

the adduct

structure.
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Experimental Protocols
Detailed experimental procedures are essential for the successful synthesis and analysis of

these compounds. The following are representative protocols adapted from established

methods for similar transformations.

Synthesis of Dimethyl Nitromalonate
A common method for the synthesis of nitromalonates involves the nitration of the

corresponding malonic ester. A procedure described by Arndt and Rose involves the slow

addition of fuming nitric acid to dimethyl malonate at low temperatures.[2] Another patented

method suggests that the nitration can be conducted at higher temperatures (between 15°C

and 50°C) to achieve higher yields.[2]

General Procedure:

Cool dimethyl malonate in a reaction vessel.

Slowly add fuming nitric acid while maintaining a controlled temperature.

After the addition is complete, continue stirring for a specified period.

Quench the reaction by pouring the mixture into ice water.

Extract the product with an organic solvent.

Wash the organic layer and dry it over an anhydrous salt.

Remove the solvent under reduced pressure to obtain the crude product, which can be

further purified by distillation.

Michael Addition of Dimethyl Nitromalonate to an α,β-
Unsaturated Ketone
The Michael addition is typically carried out in the presence of a base to generate the

nucleophilic enolate from dimethyl nitromalonate.

General Procedure (adapted from a protocol for dimethyl malonate and 2-cyclopenten-1-one):
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In a flame-dried flask under an inert atmosphere, prepare a solution of a suitable base (e.g.,

sodium methoxide) in an anhydrous solvent (e.g., THF).

Add dimethyl nitromalonate to the base solution and stir to form the enolate.

Add the α,β-unsaturated ketone (e.g., methyl vinyl ketone) to the reaction mixture.

Stir the reaction at room temperature until completion, monitoring by a suitable technique like

TLC.

Quench the reaction with a saturated aqueous ammonium chloride solution.

Extract the product with an organic solvent.

Wash, dry, and concentrate the organic extracts.

Purify the product by column chromatography or distillation.

Alkylation of Dimethyl Nitromalonate
The alkylation of dimethyl nitromalonate is also performed in the presence of a base to form

the carbanion, which then acts as a nucleophile.

General Procedure (adapted from protocols for malonic esters):

Prepare a solution of a strong base (e.g., sodium hydride or sodium ethoxide) in a suitable

anhydrous solvent (e.g., THF or ethanol) under an inert atmosphere.

Add dimethyl nitromalonate dropwise to the base solution and stir to ensure complete

formation of the enolate.

Add the alkylating agent (e.g., methyl iodide) dropwise to the stirred solution.

Heat the reaction mixture to reflux and monitor its progress.

After the reaction is complete, cool the mixture and remove the solvent.

Work up the reaction by adding water and extracting the product with an organic solvent.
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Wash, dry, and concentrate the organic extracts.

Purify the crude product by vacuum distillation or column chromatography.

Visualizing Reaction Pathways
The following diagrams, generated using the DOT language, illustrate the fundamental

transformations of dimethyl nitromalonate.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Spectroscopic Guide to Dimethyl Nitromalonate and
Its Key Reaction Adducts]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296143/docs#a-spectroscopic-guide-to-dimethyl-
nitromalonate-and-its-key-reaction-adducts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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